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Compound of Interest

Compound Name: 1,2,4-Benzenetricarboxylic acid

Cat. No.: B044417

Essential Safety and Handling Guide for 1,2,4-
Benzenetricarboxylic Acid

This guide provides immediate safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the handling and disposal of 1,2,4-
Benzenetricarboxylic acid (also known as Trimellitic acid). It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification

1,2,4-Benzenetricarboxylic acid is classified as a hazardous chemical. All personnel must be
aware of its potential health effects prior to handling.

Hazard Classification Category GHS Hazard Statement

H315: Causes skin irritation.[1]

Skin Irritation 2
[2]
) o H319: Causes serious eye
Serious Eye Irritation 2A12 o
irritation.[1][2]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[1][2]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1,2,4-Benzenetricarboxylic acid to minimize
exposure risk.

Control Type Specification

o Use only in a well-ventilated area, such as a
Ventilation

chemical fume hood.[1]

] Eyewash stations and safety showers must be
Safety Stations

in close proximity to the workstation.[1]
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to OSHA 29 CFR
1910.133 or European
Standard EN166.[1]

Protects against dust particles
and splashes causing serious

eye irritation.

Skin Protection

Gloves

Nitrile rubber gloves are
recommended. Inspect gloves

prior to use.[2]

Prevents skin irritation upon

contact.

Protective Clothing

Lab coat, long pants, and
closed-toe shoes. Wear
appropriate protective clothing

to prevent skin exposure.[1]

Minimizes the risk of accidental

skin contact.

Respiratory Protection

Standard Use

Not required if engineering
controls (fume hood) are

adequate.

Avoid breathing dust.[1]

Large Scale/Emergency

NIOSH/MSHA or European
Standard EN 136 approved
respirator with an organic
vapor/acid gas cartridge and a
P100 particulate filter.[3][4][5]

Provides protection against
respiratory irritation from dust

or vapors.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental

protection.

The following diagram outlines the standard operating procedure for safely handling 1,2,4-

Benzenetricarboxylic acid.
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Preparation Phase Handling Phase
Consult Safety Data Sheet (SDS) Weigh Solid Chemical in Fume Hood
Y
Don Personal Protective Equipment (PPE) Prepare Solution (if applicable) in Fume Hood
Y
Verify Functionality of Fume Hood & Safety Shower/Eyewash Perform Experimental Procedure

N

Emergency Protocol

In Case of Exposure or Spill, Follow First Aid Measures

Cleanup & Di

Decontaminate Work Area

Segregate and Label Waste

Dispose of Waste in Approved Containers

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,2,4-Benzenetricarboxylic Acid.
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. Preparation:

Review SDS: Before starting any work, thoroughly read and understand the Safety Data
Sheet for 1,2,4-Benzenetricarboxylic acid.[1][2]

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Engineering Controls: Ensure the chemical fume hood is operational and that the safety
shower and eyewash station are unobstructed.[1]

. Handling:

Avoid Dust Inhalation: Handle the solid material carefully to avoid generating dust.[1] All
weighing and solution preparation should be performed inside a certified chemical fume
hood.

Avoid Contact: Prevent direct contact with skin and eyes.[1]

Storage: Keep containers tightly closed and store in a dry, cool, and well-ventilated place.[6]
The substance is incompatible with strong oxidizing agents.[1][6]

. First Aid Measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

Inhalation o o , _
artificial respiration. Seek medical attention.[1]

[4]

Immediately wash off with plenty of soap and
i water for at least 15 minutes while removing all
Skin Contact _ _ _
contaminated clothing and shoes. Get medical

attention if irritation occurs.[1][4]

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[1][2]

Do NOT induce vomiting. Clean mouth with
) water and drink plenty of water afterwards.
Ingestion . :
Never give anything by mouth to an

unconscious person. Seek medical attention.[1]

. Disposal Plan:

Waste Collection: Chemical waste must be disposed of in accordance with local, regional,
and national hazardous waste regulations.[1]

Containers: Collect waste in designated, compatible, and properly labeled containers. Do not
mix with other waste streams.[7] Containers must be kept closed.[7]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste in a dedicated container.[2]

Environmental Precautions: Do not empty into drains or release into the environment.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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